Cas no 17851-38-6 (Cyclohexanebutanoicacid, ethyl ester)

Cyclohexanebutanoicacid, ethyl ester structure
17851-38-6 structure
Product Name:Cyclohexanebutanoicacid, ethyl ester
CAS No:17851-38-6
MF:C12H22O2
MW:198.301884174347
CID:226608
PubChem ID:346649
Update Time:2025-04-19

Cyclohexanebutanoicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanebutanoicacid, ethyl ester
    • ethyl 4-cyclohexylbutanoate
    • 4-Cyclohexyl-buttersaeure-aethylester
    • 4-cyclohexylbutyric acid ethyl ester
    • 4-cyclohexyl-butyric acid ethyl ester
    • AC1L85GV
    • NSC404925
    • SureCN5827221
    • 17851-38-6
    • AKOS017265125
    • DTXSID90323811
    • NSC-404925
    • SCHEMBL5827221
    • Inchi: 1S/C12H22O2/c1-2-14-12(13)10-6-9-11-7-4-3-5-8-11/h11H,2-10H2,1H3
    • InChI Key: WPXJWOPKMCYCRW-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCC1CCCCC1)=O

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 3.30010
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